Cas no 910037-12-6 (N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)benzylamine)

• Product Name: N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)benzylamine
• CAS No: 910037-12-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 995427
• PubChem ID: 24229634
• Update Time: 2025-04-20

N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)benzylamine
• N-methyl-1-[3-(1-methylpyrazol-3-yl)phenyl]methanamine
• N-Methyl-1-(3-(1-methyl-1H-pyrazol-3-yl)phenyl)methanamine
• DTXSID50640339
• 910037-12-6
• MS-22484
• FT-0704287
• N-Methyl-1-[3-(1-methyl-1H-pyrazol-3-yl)phenyl]methanamine
• starbld0004222
• N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)benzylamine,90%
• methyl({[3-(1-methyl-1H-pyrazol-3-yl)phenyl]methyl})amine
• DB-078874

• Inchi： 1S/C12H15N3/c1-13-9-10-4-3-5-11(8-10)12-6-7-15(2)14-12/h3-8,13H,9H2,1-2H3
• InChI Key： QTPPVJGJXALONT-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2=CC=CC(CNC)=C2)=N1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 328.3±22.0 °C at 760 mmHg
• Flash Point: 152.4±22.3 °C
• PSA: 29.85000
• LogP: 2.19740
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyl-3-(1-methyl-1H-pyrazol-3-yl)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)